Cas no 3241-03-0 (N-(2-Methoxybenzyl)-2-phenylethanamine)
3241-03-0 structure
Product Name:N-(2-Methoxybenzyl)-2-phenylethanamine
CAS No:3241-03-0
MF:C16H19NO
MW:241.328164339066
CID:318051
PubChem ID:1618894
Update Time:2025-04-19
N-(2-Methoxybenzyl)-2-phenylethanamine Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanamine,N-[(2-methoxyphenyl)methyl]-, hydrochloride (1:1)
- (2-METHOXY-BENZYL)-PHENETHYL-AMINE
- N-[(2-methoxyphenyl)methyl]-2-phenylethanamine
- (2-methoxy-benzyl)phenethyl-amine
- [(2-methoxyphenyl)methyl](2-phenylethyl)amine
- AC1LUVTO
- CTK4G8650
- MolPort-000-163-380
- N-(2-methoxybenzyl)-2-phenylethanamine
- SBB007232
- DTXSID00364619
- VS-04010
- n-[(2-methoxyphenyl)methyl]-benzeneethanamine
- Cambridge id 5558019
- AB00089069-01
- n-[(2-methoxyphenyl)methyl]-2-phenyl-ethanamine
- AKOS000230170
- NCGC00339608-01
- N-2-methoxybenzyl phenethylamine
- AB00089069-04
- HMS1685J16
- FT-0761517
- N-(2-METHOXYBENZYL)-N-PHENETHYLAMINE
- 3241-03-0
- N-(2-Methoxybenzyl)-2-phenylethanamine
-
- Inchi: 1S/C16H19NO/c1-18-16-10-6-5-9-15(16)13-17-12-11-14-7-3-2-4-8-14/h2-10,17H,11-13H2,1H3
- InChI Key: UTYSBUBGYZSUPZ-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=CC=1CNCCC1C=CC=CC=1
Computed Properties
- Exact Mass: 241.14700
- Monoisotopic Mass: 241.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- Boiling Point: 359.3°Cat760mmHg
- Flash Point: 151°C
- PSA: 21.26000
- LogP: 3.41840
N-(2-Methoxybenzyl)-2-phenylethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B432035-50mg |
N-(2-Methoxybenzyl)-2-phenylethanamine |
3241-03-0 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B432035-100mg |
N-(2-Methoxybenzyl)-2-phenylethanamine |
3241-03-0 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B432035-500mg |
N-(2-Methoxybenzyl)-2-phenylethanamine |
3241-03-0 | 500mg |
$ 365.00 | 2022-06-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1391060-500mg |
N-(2-methoxybenzyl)-2-phenylethan-1-amine hydrochloride |
3241-03-0 | 98% | 500mg |
¥5380.00 | 2024-08-02 | |
| Crysdot LLC | CD12083717-1g |
N-(2-Methoxybenzyl)-2-phenylethanamine |
3241-03-0 | 97% | 1g |
$318 | 2024-07-24 |
N-(2-Methoxybenzyl)-2-phenylethanamine Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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